Cas no 1638182-14-5 (1-(Tert-Butyl)-3-iodo-1H-pyrazole-4-carbonitrile)

• Product Name: 1-(Tert-Butyl)-3-iodo-1H-pyrazole-4-carbonitrile
• CAS No: 1638182-14-5
• MF: C₈H₁₀IN₃
• MW: 275.089573383331
• CID: 4826502
• Update Time: 2025-10-30

1-(Tert-Butyl)-3-iodo-1H-pyrazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(tert-Butyl)-3-iodo-1H-pyrazole-4-carbonitrile
• AK00741953
• 1-(Tert-Butyl)-3-iodo-1H-pyrazole-4-carbonitrile

• Inchi： 1S/C8H10IN3/c1-8(2,3)12-5-6(4-10)7(9)11-12/h5H,1-3H3
• InChI Key： VGEWISTURRSKST-UHFFFAOYSA-N
• SMILES： IC1C(C#N)=CN(C(C)(C)C)N=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 212
• XLogP3: 1.5
• Topological Polar Surface Area: 41.6

Additional information on 1-(Tert-Butyl)-3-iodo-1H-pyrazole-4-carbonitrile

Recent Advances in the Application of 1-(Tert-Butyl)-3-iodo-1H-pyrazole-4-carbonitrile (CAS: 1638182-14-5) in Chemical Biology and Pharmaceutical Research

The compound 1-(Tert-Butyl)-3-iodo-1H-pyrazole-4-carbonitrile (CAS: 1638182-14-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications as a key intermediate in the synthesis of biologically active molecules. This research brief aims to summarize the latest findings and developments related to this compound, focusing on its synthetic utility, biological relevance, and potential therapeutic applications.

Recent studies have highlighted the role of 1-(Tert-Butyl)-3-iodo-1H-pyrazole-4-carbonitrile as a crucial building block in the construction of pyrazole-based scaffolds, which are widely recognized for their pharmacological properties. The presence of both an iodine substituent and a nitrile group in this compound enables diverse functionalization strategies, making it a valuable tool for medicinal chemists. For instance, researchers have successfully employed this compound in palladium-catalyzed cross-coupling reactions to generate novel heterocyclic derivatives with enhanced bioactivity.

In the context of drug discovery, 1-(Tert-Butyl)-3-iodo-1H-pyrazole-4-carbonitrile has been utilized in the development of kinase inhibitors, particularly targeting protein kinases involved in cancer progression. A recent study published in the Journal of Medicinal Chemistry demonstrated the efficacy of pyrazole derivatives synthesized from this compound in inhibiting aberrant kinase activity in vitro and in vivo. The study reported promising results, with several derivatives exhibiting nanomolar potency against specific kinase targets.

Beyond its applications in kinase inhibitor development, this compound has also shown potential in the design of antimicrobial agents. Researchers have explored its utility in creating novel pyrazole-containing antibiotics with activity against drug-resistant bacterial strains. The structural flexibility of 1-(Tert-Butyl)-3-iodo-1H-pyrazole-4-carbonitrile allows for the introduction of various pharmacophores, enabling the optimization of antimicrobial activity while minimizing toxicity.

From a synthetic chemistry perspective, recent advancements have focused on improving the efficiency and scalability of the production process for 1-(Tert-Butyl)-3-iodo-1H-pyrazole-4-carbonitrile. A 2023 study in Organic Process Research & Development presented a novel, cost-effective synthetic route that significantly reduces the number of steps required for its preparation while maintaining high purity and yield. This development is particularly important for facilitating large-scale production and broader application in pharmaceutical research.

In conclusion, 1-(Tert-Butyl)-3-iodo-1H-pyrazole-4-carbonitrile (CAS: 1638182-14-5) continues to emerge as a valuable chemical entity in pharmaceutical research, with recent studies expanding its applications across multiple therapeutic areas. The compound's versatility as a synthetic intermediate, combined with the biological relevance of its derivatives, positions it as an important tool for future drug discovery efforts. Ongoing research is expected to further elucidate its potential in addressing unmet medical needs, particularly in the areas of oncology and infectious diseases.